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Abstract

(Ethylenedioxy)dimethanol (EDDM), a formaldehyde-releasing biocide, is utilized in various
industrial applications. Its environmental fate is primarily dictated by its rapid hydrolysis in
agqueous media, yielding formaldehyde and ethylene glycol. This technical guide provides a
comprehensive overview of the environmental persistence, abiotic and biotic degradation
pathways, and ecotoxicity of EDDM and its principal hydrolysis products. Detailed experimental
protocols for key environmental studies are described, and metabolic pathways are visualized
to elucidate the biodegradation mechanisms. Quantitative data are presented in structured
tables for clarity and comparative analysis.

Chemical Identity and Properties

(Ethylenedioxy)dimethanol (CASRN: 3586-55-8), also known as EDDM, is a colorless to light
yellow liquid with an aldehydic odor.[1] It is completely soluble in water.[1][2] As a
formaldehyde-releasing agent, its primary function is as a biocide in a variety of water-based
products to control the growth of bacteria, fungi, and yeast.[3][4][5]

Table 1: Physicochemical Properties of (Ethylenedioxy)dimethanol
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Property Value Reference(s)
CAS Registry Number 3586-55-8 [2]
Molecular Formula CsH1004 [2]
Molecular Weight 122.12 g/mol [2]
Appearance Colorless to light yellow liquid [1]
Boiling Point 90 °C [1]
Density 1.248 - 1.260 g/mL [1]

Water Solubility

Miscible in all proportions

[1](2]

Vapor Pressure

12.3 Pa @ 25°C (for Ethylene
Glycol)

[6]

Environmental Fate

The environmental persistence of (Ethylenedioxy)dimethanol is exceptionally low due to its

rapid abiotic degradation through hydrolysis.

Abiotic Degradation: Hydrolysis

In aqueous environments, EDDM undergoes rapid hydrolysis to form ethylene glycol and

formaldehyde.[3][7] This reaction is the predominant environmental fate pathway.[3] The

hydrolysis half-life of a 1% solution of EDDM at pH 7.0 and 20°C is approximately six minutes.

[3] The hydrolysis proceeds more rapidly at neutral to alkaline pH, with a longer half-life

observed in acidic conditions.[8]

Table 2: Hydrolysis Data for (Ethylenedioxy)dimethanol
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pH Temperature (°C) Half-life Reference(s)

7.0 20 ~ 6 minutes [31[8]

Maximum (slower
3.5 20 [8]
than at neutral pH)

Acidic 20 ~ 1 hour [8]

The determination of the hydrolysis rate of a chemical as a function of pH is typically conducted
following the OECD 111 guideline.[2][8][9][10][11]

o Test System: Sterile agueous buffer solutions at pH 4, 7, and 9 are prepared.

o Test Substance Preparation: The test substance is added to the buffer solutions at a
concentration not exceeding 0.01 M or half its saturation concentration.

 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 20°C or
50°C for a preliminary test).

o Sampling and Analysis: At appropriate time intervals, aliquots are taken from each solution
and analyzed for the concentration of the parent substance and any potential hydrolysis
products using a suitable analytical method (e.g., chromatography).

o Data Analysis: The rate of hydrolysis and the half-life of the test substance are calculated for
each pH value.

A tiered approach is often employed. A preliminary test at an elevated temperature (e.g., 50°C)
is conducted to quickly assess hydrolytic stability. If significant hydrolysis occurs, a more
detailed study at environmentally relevant temperatures is performed.[9]

Biodegradability

The biodegradability of (Ethylenedioxy)dimethanol is intrinsically linked to the
biodegradability of its hydrolysis products, formaldehyde and ethylene glycol.[12] While many
sources claim EDDM is biodegradable, specific quantitative data from ready biodegradability
tests on the parent compound are not readily available in the reviewed literature.[4][13]
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However, both formaldehyde and ethylene glycol are known to be readily biodegradable.[3][14]
[15]

Biodegradability of Hydrolysis Products

Ethylene Glycol: Ethylene glycol is considered readily biodegradable.[14] An OECD 301A
test demonstrated 90-100% degradation of ethylene glycol within 10 days.[14] In another
study, complete degradation was observed in river water within three days at 20°C.[14]

Formaldehyde: Formaldehyde is also readily biodegradable by various microorganisms.[3]
Strains of Pseudomonas putida and Methylobacterium extorquens are capable of
metabolizing formaldehyde.[3]

Table 3: Ready Biodegradability Data for Ethylene Glycol

Test Guideline  Duration % Degradation Conclusion Reference(s)
Readily

OECD 301A 10 days 90-100% . [14]
Biodegradable
Readily

BOD Test 20 days 97% ] [14]
Biodegradable
Readily

OECD 301D 28 days 96% _ [14]
Biodegradable

The OECD 301A test is a stringent screening method to assess the ready biodegradability of

water-soluble, non-volatile organic chemicals.[1][16]

Inoculum: A mixed microbial population from a source like activated sludge from a
wastewater treatment plant is used.

Test Medium: A mineral medium containing the test substance as the sole source of organic
carbon is prepared. The initial concentration of the test substance is typically between 10
and 40 mg of dissolved organic carbon (DOC) per liter.

Test Setup: The test is conducted in the dark or under diffuse light at a constant temperature
(22 £ 2°C) for 28 days.
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e Monitoring: The DOC concentration is measured at regular intervals throughout the test.
e Controls:

o Blank Control: Contains only the inoculum and mineral medium to measure background

DOC removal.

o Reference Control: A readily biodegradable substance (e.g., sodium benzoate) is tested in

parallel to validate the procedure.

o Toxicity Control: Contains both the test substance and the reference substance to check
for inhibitory effects of the test substance on the microorganisms.

o Pass Criteria: A substance is considered readily biodegradable if at least 70% of the DOC is
removed within a 10-day window during the 28-day test period.[1]

Biodegradation Pathways

The microbial degradation of the hydrolysis products of EDDM, ethylene glycol and
formaldehyde, involves several metabolic pathways.

Logical Relationship of EDDM's Environmental Fate

The following diagram illustrates the primary environmental fate pathway of
(Ethylenedioxy)dimethanol.
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Primary environmental fate pathway of (Ethylenedioxy)dimethanol.

Microbial Degradation Pathway of Ethylene Glycol
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Ethylene glycol can be metabolized by various microorganisms through different pathways.
One common pathway involves its oxidation to glyoxylate, which can then enter the central
carbon metabolism.

Ethylene Glycol Degradation

Ethylene Glycol

Alcohol Dehydrogenase

Glycolaldehyde

Aldehyde Dehydrogenase

Glycolate

Glycolate Oxidase

Glyoxylate

Tricarboxylic Acid (TCA) Cycle
& Glyoxylate Shunt

Click to download full resolution via product page

Aerobic microbial degradation pathway of ethylene glycol.

Microbial Degradation Pathway of Formaldehyde

Formaldehyde is a reactive compound, and microorganisms have evolved several pathways for
its detoxification and assimilation. The Ribulose Monophosphate (RuMP) cycle is an efficient
pathway for formaldehyde assimilation.
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Formaldehyde
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Formaldehyde assimilation via the Ribulose Monophosphate (RuMP) cycle.

Ecotoxicity

The ecotoxicity of (Ethylenedioxy)dimethanol and its hydrolysis products is an important

consideration for its environmental risk assessment.

Table 4: Ecotoxicity Data for (Ethylenedioxy)dimethanol and its Hydrolysis Products
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Test
Organism Endpoint Value (mgl/L) Reference(s)
Substance
(Ethylenedioxy)di
methanol
Danio rerio (Ethylenedioxy)di
_ 96h LC50 71 [12]
(Zebra fish) methanol
Daphnia magna Ethylenedioxy)di
P g 48h EC50 28 (Ethy Y) [12]
(Water flea) methanol
Desmodesmus ) )
] (Ethylenedioxy)di
subspicatus 72h EC50 4.62 [12]
methanol
(Green algae)
) (Ethylenedioxy)di
Activated Sludge  3h EC50 81 [12]
methanol
Ethylene Glycol
Freshwater Fish
_ 96h LC50 8,000 - 82,000 Ethylene Glycol [10]
(various)
Freshwater
48-96h LC50 6,900 - 91,400 Ethylene Glycol [10]
Crustaceans
Green Algae IC25 3,268 Ethylene Glycol
Formaldehyde
Pimephales
promelas
96h LC50 24.1 Formaldehyde ECHA Database
(Fathead
minnow)
Daphnia magna
48h EC50 5.8 Formaldehyde ECHA Database

(Water flea)

Pseudokirchnerie
lla subcapitata 72h ErC50 4.9 Formaldehyde ECHA Database

(Green algae)

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


http://www.sinotrustchem.com/news/ethylenedioxy-dimethanol-cas-3586-55-8-water-treatment-chemicals-eddm
http://www.sinotrustchem.com/news/ethylenedioxy-dimethanol-cas-3586-55-8-water-treatment-chemicals-eddm
http://www.sinotrustchem.com/news/ethylenedioxy-dimethanol-cas-3586-55-8-water-treatment-chemicals-eddm
http://www.sinotrustchem.com/news/ethylenedioxy-dimethanol-cas-3586-55-8-water-treatment-chemicals-eddm
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The environmental fate of (Ethylenedioxy)dimethanol is characterized by its rapid hydrolysis
to ethylene glycol and formaldehyde. Consequently, the environmental persistence of the
parent compound is low. The biodegradability of EDDM is governed by the ready
biodegradability of its hydrolysis products. Both ethylene glycol and formaldehyde are readily
biodegraded by microorganisms through various metabolic pathways, ultimately leading to their
mineralization to carbon dioxide and water, and incorporation into microbial biomass. While
EDDM and its degradation products exhibit some aquatic toxicity, the rapid degradation of
these substances mitigates the long-term environmental risk. This guide provides essential
data and conceptual frameworks for researchers and professionals to understand and assess
the environmental profile of (Ethylenedioxy)dimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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